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For Researchers, Scientists, and Drug Development Professionals
Introduction

5-Methylisoxazole-3-carboxaldehyde is a heterocyclic organic compound that serves as a
vital building block in the synthesis of a wide array of more complex molecules.[1][2] With the
chemical formula CsHsNOz, its structural framework, featuring an isoxazole ring substituted
with a methyl and a formyl group, makes it a versatile intermediate in medicinal chemistry and
agrochemical development.[3] This document provides an in-depth overview of its core
physical properties, experimental methodologies for their determination, and its role in synthetic
pathways.

Core Physical and Chemical Properties

The fundamental physical and chemical characteristics of 5-Methylisoxazole-3-
carboxaldehyde are summarized below. These properties are crucial for its handling, storage,
and application in synthetic chemistry.
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Property

Value

Molecular Formula

CsHsNO2

Molecular Weight 111.10 g/mol [2][4]

CAS Number 62254-74-4[1][2][4]

Appearance Colorless to light yellow crystal or solid[1][2]
Melting Point 30-34 °C (lit.)[1][2]

Boiling Point 53-57 °C at 8 mmHg

Density 1.189 + 0.06 g/cm3 (Predicted)[1]

Flash Point 56 °C (132.8 °F) - closed cup[2]

Vapor Pressure

0.099 mmHg at 25°C[1]

Refractive Index

1.516[1]

Slightly soluble in water; readily soluble in

Solubility organic solvents like alcohols, ethers, and
ketones.[1]
Purity Typically available at 294% or 95% purity.[2][4]

Experimental Protocols for Property Determination

The accurate determination of physical properties is fundamental to chemical research and

development. Below are detailed methodologies for measuring the key physical constants of 5-

Methylisoxazole-3-carboxaldehyde.

1. Melting Point Determination (Capillary Method)

The melting point of a solid is a critical indicator of its purity. The open capillary method is a

standard and widely used technique.

e Apparatus: Melting point apparatus (e.g., Thomas-Hoover or Biichi), capillary tubes (sealed

at one end), thermometer, and a sample of 5-Methylisoxazole-3-carboxaldehyde.
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e Procedure:

o Asmall, finely powdered sample of the compound is packed into a capillary tube to a
depth of 2-3 mm.

o The capillary tube is placed in the heating block of the melting point apparatus alongside a
calibrated thermometer.

o The sample is heated at a steady, slow rate (approximately 1-2 °C per minute) as it
approaches the expected melting range.

o The temperature at which the first drop of liquid appears is recorded as the beginning of
the melting range.

o The temperature at which the entire sample becomes a clear liquid is recorded as the end
of the melting range. For a pure compound, this range should be narrow.

2. Boiling Point Determination (Vacuum Distillation)

For compounds that may decompose at their atmospheric boiling point, distillation under
reduced pressure (vacuum distillation) is employed.

o Apparatus: A distillation setup including a round-bottom flask, a distillation head with a
thermometer, a condenser, a receiving flask, a vacuum pump, and a manometer.

e Procedure:
o The sample is placed in the round-bottom flask with boiling chips.
o The apparatus is assembled and sealed, ensuring all joints are airtight.

o The system is evacuated to the desired pressure (e.g., 8 mmHg), which is monitored with
a manometer.

o The flask is heated gently.

o The temperature is recorded when the liquid begins to boil and a steady condensation of
vapor is observed on the thermometer bulb. This temperature is the boiling point at the
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recorded pressure.
3. Solubility Assessment
Solubility is determined by observing the dissolution of a solute in a solvent.

o Apparatus: Test tubes, vortex mixer, a set of common laboratory solvents (e.g., water,
ethanol, acetone, diethyl ether).

e Procedure:

o Asmall, measured amount of 5-Methylisoxazole-3-carboxaldehyde (e.g., 10 mg) is
placed into a test tube.

o A small volume of the chosen solvent (e.g., 1 mL) is added.
o The mixture is agitated using a vortex mixer at a controlled temperature (e.g., 25 °C).
o The mixture is visually inspected for the disappearance of the solid phase.

o If the solid dissolves completely, it is deemed "soluble.” If it remains undissolved, it is
“insoluble" or "slightly soluble." The process can be quantified by gradually adding more
solute until saturation is reached.

Role in Chemical Synthesis: A Workflow Example

5-Methylisoxazole-3-carboxaldehyde is a key intermediate. For instance, it can be
synthesized from 5-methylisoxazole-3-carboxylic acid and subsequently used to create various
carboxamide derivatives, which have been investigated for potential antitubercular activities.[5]
The logical workflow below illustrates this synthetic pathway.
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Caption: Synthetic pathway from carboxylic acid to carboxamide derivatives via the aldehyde
intermediate.
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Safety and Handling

Proper handling of 5-Methylisoxazole-3-carboxaldehyde is essential in a laboratory setting. It
is classified as a flammable solid and can be harmful if swallowed.[2] It may cause irritation to
the skin, eyes, and respiratory system.[1]

e Personal Protective Equipment (PPE): Wear suitable protective clothing, gloves, and
eye/face protection.[1][6] In case of dust formation, use a dust mask.[2]

» Storage: Keep the container tightly closed in a dry and well-ventilated place.[6][7] It should
be kept away from sources of ignition.[1]

o First Aid: In case of contact with eyes, rinse immediately with plenty of water and seek
medical advice.[1] If ingested or in case of extensive skin contact, seek medical attention.[6]

This guide provides a foundational understanding of the physical properties and handling of 5-
Methylisoxazole-3-carboxaldehyde for professionals engaged in chemical research and drug
development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Physical
Properties of 5-Methylisoxazole-3-carboxaldehyde]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1306195#physical-properties-of-5-
methylisoxazole-3-carboxaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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